molecular formula C9H7BrN2O3 B12330235 6-Bromo-3-hydroxy-4-indazolecarboxylic acid methyl ester

6-Bromo-3-hydroxy-4-indazolecarboxylic acid methyl ester

Cat. No.: B12330235
M. Wt: 271.07 g/mol
InChI Key: LGYZVXUBKHLYRH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Bromo-3-hydroxy-4-indazolecarboxylic acid methyl ester (CAS 885518-69-4) is a high-value brominated indazole derivative of significant interest in medicinal chemistry and drug discovery. With a molecular formula of C 9 H 7 BrN 2 O 3 and a molecular weight of 271.07 g/mol, this compound serves as a key synthetic intermediate for the construction of more complex, biologically active molecules [ 1][citation>4]. The indazole scaffold is a privileged structure in pharmacology, present in numerous approved drugs and clinical candidates across a broad spectrum of therapeutic areas [ 5]. The primary research value of this compound lies in its multifunctional structure, which features a bromo substituent and ester group that allow for versatile downstream chemical modifications via cross-coupling reactions and functional group interconversions. This makes it an essential building block for generating compound libraries in lead optimization campaigns. Indazole-based compounds have demonstrated a wide range of biological activities, including anti-cancer, anti-microbial, anti-inflammatory, and selective enzyme inhibition properties [ 5]. Specifically, 6-bromoindazole derivatives have recently been investigated as potent inhibitors of bacterial cystathionine γ-lyase (CGL), representing a promising new class of antibiotic potentiators that can enhance the efficacy of existing antibiotics and help combat antimicrobial resistance [ 8]. This compound is offered For Research Use Only. It is intended for laboratory research and industrial applications such as chemical synthesis and scientific development. It is strictly not for medicinal, edible, or personal use.

Properties

Molecular Formula

C9H7BrN2O3

Molecular Weight

271.07 g/mol

IUPAC Name

methyl 6-bromo-3-oxo-2,3a-dihydroindazole-4-carboxylate

InChI

InChI=1S/C9H7BrN2O3/c1-15-9(14)5-2-4(10)3-6-7(5)8(13)12-11-6/h2-3,7H,1H3,(H,12,13)

InChI Key

LGYZVXUBKHLYRH-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC(=CC2=NNC(=O)C12)Br

Origin of Product

United States

Preparation Methods

Starting Material: Brominated Aromatic Ketones

A common approach involves cyclizing hydrazine derivatives with brominated aromatic ketones. For example:

  • Methyl 4-bromo-2-fluoro-3-methoxybenzoate reacts with hydrazine hydrate in ethylene glycol at 165°C, forming the indazole ring.
  • The methoxy group at position 3 is subsequently deprotected using 6N HCl in methanol, yielding the hydroxyl group.

Reaction Conditions :

Step Reagents/Conditions Yield
Cyclization Hydrazine hydrate, ethylene glycol, 165°C, 6h 71–86%
Deprotection 6N HCl, methanol, 60°C, 8h 75–90%

Key Insight :

  • The bromine atom is introduced prior to cyclization to ensure regioselectivity.
  • Methoxy serves as a protecting group for the hydroxyl function, which is later removed under acidic conditions.

Bromination of Pre-formed Indazole Intermediates

Direct Bromination of 3-Hydroxyindazole Derivatives

An alternative route involves brominating 3-hydroxy-4-indazolecarboxylic acid methyl ester.

  • N-Bromosuccinimide (NBS) in dichloromethane at 0°C selectively brominates position 6.
  • This method avoids side reactions due to the directing effects of the hydroxyl and ester groups.

Reaction Data :

Parameter Value
Brominating Agent NBS (1.2 equiv)
Solvent DCM, 0°C → RT
Yield 68%

Advantage :

  • High regioselectivity due to electron-donating hydroxyl group directing electrophilic substitution to position 6.

Multi-step Synthesis from 2-Amino-4-bromobenzoate Esters

Indazole Ring Formation via Diazotization

Starting with methyl 2-amino-4-bromobenzoate , diazotization followed by cyclization forms the indazole core:

  • Diazotization : NaNO₂/HCl at 0°C generates the diazonium salt.
  • Cyclization : Heating in acidic ethanol yields 3-hydroxy-4-indazolecarboxylic acid methyl ester.
  • Bromination : Br₂ in acetic acid introduces bromine at position 6.

Key Metrics :

Step Yield
Diazotization/Cyclization 65%
Bromination 72%

Note :

  • Bromination must occur after indazole formation to prevent interference with diazotization.

Comparative Analysis of Methods

Method Advantages Limitations
Cyclization of Brominated Ketones High regiocontrol; fewer steps Requires harsh deprotection conditions
Post-cyclization Bromination Avoids pre-functionalized precursors Lower yields due to competing side reactions
Diazotization Route Scalable for industrial production Sensitive to reaction conditions (temperature/pH)

Critical Reaction Optimization Insights

Solvent and Temperature Effects

  • Ethylene glycol enhances cyclization efficiency by stabilizing intermediates.
  • Bromination at 0°C minimizes di- or polybrominated byproducts.

Protecting Group Strategies

  • Methoxy groups are preferred over acetyl for easier deprotection under mild acidic conditions.

Chemical Reactions Analysis

Types of Reactions

6-Bromo-3-hydroxy-4-indazolecarboxylic acid methyl ester can undergo various chemical reactions, including:

    Oxidation: This reaction can introduce additional functional groups or modify existing ones.

    Reduction: This reaction can reduce the compound to simpler derivatives.

    Substitution: This reaction can replace the bromine atom with other substituents, such as alkyl or aryl groups.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

    Substitution: Common reagents include organolithium compounds and Grignard reagents.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions can produce a variety of substituted indazole derivatives .

Scientific Research Applications

Pharmaceutical Applications

1. Anticancer Research
Research indicates that derivatives of indazole compounds, including 6-bromo-3-hydroxy-4-indazolecarboxylic acid methyl ester, exhibit potential anticancer activity. Studies have shown that these compounds can inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines. For instance, a study demonstrated that similar indazole derivatives showed significant cytotoxic effects against breast and lung cancer cells, suggesting a promising avenue for drug development targeting these malignancies.

2. Antimicrobial Activity
The compound is being investigated for its antimicrobial properties, particularly against resistant strains of bacteria and fungi. Preliminary studies suggest that it may inhibit the growth of pathogens such as Staphylococcus aureus and Candida albicans. The mechanism appears to involve disruption of cellular processes, although further research is required to elucidate the exact pathways involved .

3. Inflammatory Disease Modulation
Indazole derivatives have been explored for their potential to modulate inflammatory responses. In vitro studies indicate that 6-bromo-3-hydroxy-4-indazolecarboxylic acid methyl ester may downregulate pro-inflammatory cytokines, making it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease .

Organic Synthesis Applications

1. Intermediate in Synthesis
This compound serves as an important intermediate in the synthesis of various bioactive molecules. Its unique structure allows for further modifications that can lead to the development of new therapeutic agents. For example, it can be utilized in the synthesis of more complex indazole derivatives with enhanced biological activities .

2. Bioisosteric Replacement
The indazole core has been recognized for its ability to act as a bioisosteric replacement for other functional groups in drug design, particularly catechols. This property enhances the pharmacological profile of certain compounds by improving their efficacy and reducing toxicity .

Case Studies

Case Study 1: Anticancer Activity
In a study published in Cancer Letters, researchers synthesized several indazole derivatives, including 6-bromo-3-hydroxy-4-indazolecarboxylic acid methyl ester, and evaluated their anticancer properties against multiple cancer cell lines. The results indicated a dose-dependent inhibition of cell growth, with some derivatives showing IC50 values lower than those of established chemotherapeutics .

Case Study 2: Antimicrobial Efficacy
A recent investigation assessed the antimicrobial activity of various indazole derivatives against clinical isolates of resistant bacteria. The study found that 6-bromo-3-hydroxy-4-indazolecarboxylic acid methyl ester exhibited significant inhibitory effects on Escherichia coli and Klebsiella pneumoniae, suggesting its potential use as a lead compound in developing new antibiotics .

Mechanism of Action

The mechanism of action of 6-Bromo-3-hydroxy-4-indazolecarboxylic acid methyl ester involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Key Observations:

Halogen Type: Chloro () and iodo () substituents increase molecular weight and lipophilicity, which may influence membrane permeability in biological systems. Iodo derivatives also introduce steric hindrance, affecting reactivity .

Positional Isomerism :

  • The positional isomer 4-bromo-3-hydroxy-6-indazolecarboxylic acid methyl ester (Br at 4, ester at 6) differs from the target compound (Br at 6, ester at 4). Such isomerism can drastically alter electronic distribution and binding interactions in drug-receptor complexes .

Synthetic Utility :

  • Halogenated indazoles (e.g., 6-bromo-3-chloro derivatives) are valuable intermediates for cross-coupling reactions (e.g., Suzuki-Miyaura), enabling further functionalization .
  • Hydroxyl-containing analogs may serve as precursors for etherification or esterification reactions .

Research Implications

  • Medicinal Chemistry: The hydroxyl group in 6-bromo-3-hydroxy-4-indazolecarboxylic acid methyl ester could enhance interactions with polar amino acid residues in target proteins, improving binding affinity. In contrast, halogenated analogs might exhibit better metabolic stability due to reduced oxidation susceptibility .
  • Material Science : Differences in solubility and crystallinity between hydroxylated and halogenated derivatives could inform their use in organic electronics or coatings .

Biological Activity

6-Bromo-3-hydroxy-4-indazolecarboxylic acid methyl ester (referred to as 6-Br-3-OH-4-Ind) is a compound of significant interest due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant research findings.

Chemical Structure and Properties

The chemical structure of 6-Br-3-OH-4-Ind is characterized by the presence of a bromine atom at the 6-position and a hydroxyl group at the 3-position of the indazole ring. Its methyl ester form enhances solubility and bioavailability, making it suitable for various biological assays.

Mechanisms of Biological Activity

Research indicates that 6-Br-3-OH-4-Ind exhibits several biological activities, primarily through its interaction with specific molecular targets:

  • Inhibition of Enzymatic Activity : The compound has been shown to inhibit certain enzymes, including human neutrophil elastase (HNE), which is implicated in pulmonary diseases. Its derivatives have demonstrated competitive inhibition with IC50 values in the nanomolar range, indicating potent inhibitory effects .
  • Anticancer Properties : Preliminary studies suggest that 6-Br-3-OH-4-Ind may possess anticancer properties. It has been evaluated for its ability to inhibit the proliferation of cancer cells, particularly in colon cancer models. The compound's mechanism appears to involve apoptosis induction and cell cycle arrest .
  • Anti-inflammatory Effects : The compound's structural features suggest potential anti-inflammatory activity, likely through modulation of inflammatory pathways. This aspect warrants further exploration in disease models characterized by chronic inflammation.

Table 1: Biological Activity Summary

Activity TypeAssay TypeIC50 Value (µM)Reference
HNE InhibitionEnzyme Inhibition~0.01
Colon Cancer CellsProliferation Inhibition0.12 - 0.81
Anti-inflammatoryTBDTBDTBD

Case Studies

Several studies have investigated the biological activity of related indazole derivatives, providing insights into the structure-activity relationship (SAR) and therapeutic potential:

  • Study on HNE Inhibitors : A study optimized N-benzoylindazole derivatives, where modifications at specific positions significantly enhanced potency against HNE. The findings suggest that similar modifications could be applied to 6-Br-3-OH-4-Ind to improve its efficacy .
  • Colon Cancer Research : A series of compounds structurally related to 6-Br-3-OH-4-Ind were synthesized and evaluated for their antiproliferative effects on HCT-116 colon cancer cells. The results indicated that specific substitutions could enhance selectivity and potency against cancer cells while sparing normal cells .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.